Cas no 3751-49-3 ()

• CAS No: 3751-49-3
• MF: C₁₀H₇ClOS
• MW: 210.679980516434
• CID: 6648711
• PubChem ID: 119090272
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C10H7ClOS/c1-6-3-2-4-7-5-8(10(11)12)13-9(6)7/h2-5H,1H3
• InChI Key： SBBYEFCZOBGRBF-UHFFFAOYSA-N
• SMILES： ClC(C1=CC2C=CC=C(C)C=2S1)=O

Computed Properties

• Exact Mass: 209.9906137g/mol
• Monoisotopic Mass: 209.9906137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 45.3Ų